Cas no 516455-87-1 (1-(1-Isothiocyanatoethyl)adamantane)

• Product Name: 1-(1-Isothiocyanatoethyl)adamantane
• CAS No: 516455-87-1
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD03759901
• CID: 3029080
• PubChem ID: 3370241
• Update Time: 2025-04-21

1-(1-Isothiocyanatoethyl)adamantane Chemical and Physical Properties

Names and Identifiers

• MFCD03759901
• H29783
• AKOS003827056
• 1-(1-isothiocyanatoethyl)adamantane
• tricyclo[3.3.1.1~3,7~]decane, 1-(1-isothiocyanatoethyl)-
• CHEMBL5080483
• LS-03731
• 516455-87-1
• 1-(1-isothiocyanatoethyl)tricyclo[3.3.1.1~3,7~]decane
• ALBB-011895
• STK164677
• 1-(1-Isothiocyanatoethyl)adamantane

• MDL： MFCD03759901
• Inchi： 1S/C13H19NS/c1-9(14-8-15)13-5-10-2-11(6-13)4-12(3-10)7-13/h9-12H,2-7H2,1H3
• InChI Key： NPQQRDNZDAFARW-UHFFFAOYSA-N
• SMILES： S=C=NC(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 221.12382078Da
• Monoisotopic Mass: 221.12382078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.5Ų

1-(1-Isothiocyanatoethyl)adamantane Security Information

• HazardClass：IRRITANT